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Compound of Interest

Compound Name: GSK-2881078

Cat. No.: B607813

Introduction

GSK-2881078 is a nonsteroidal, selective androgen receptor modulator (SARM) investigated
for its potential anabolic effects on muscle.[1][2][3][4][5] Proper preparation of stock solutions is
critical for accurate and reproducible experimental results. This document provides a detailed
protocol for the preparation, storage, and handling of GSK-2881078 stock solutions in Dimethyl
Sulfoxide (DMSO).

Physicochemical and Solubility Data

A summary of the key physical and chemical properties of GSK-2881078 is presented below.
This data is essential for accurate stock solution preparation and experimental design.
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Property Value Source(s)
Molecular Weight 330.33 g/mol [21[31[61[7]
Molecular Formula C14H13F3N202S [21[3]1[71[8]

Crystalline solid; White to off-

Appearance white powder [819]
Solubility in DMSO >33 mg/mL (= 99.90 mM) [21[61[9]
25 mg/mL [8]

60 mg/mL (181.64 mM) [4]

66 mg/mL (199.8 mM) [10]

Note: Solubility can vary between batches. It is recommended to start with a lower

concentration and increase if necessary. Some sources suggest sonication may aid in

dissolution.[4] It is also advised to use fresh DMSO as moisture can reduce solubility.[10]

Experimental Protocol: Preparation of a 10 mM
GSK-2881078 Stock Solution in DMSO

This protocol outlines the steps to prepare a 10 mM stock solution of GSK-2881078 in DMSO.

Materials:

GSK-2881078 powder

Microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Calibrated micropipettes

Vortex mixer

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)
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e Personal Protective Equipment (PPE): safety glasses, gloves, lab coat
Procedure:

o Safety Precautions: Before starting, review the Safety Data Sheet (SDS) for GSK-2881078
and DMSO. Handle the compound in a well-ventilated area or a chemical fume hood. Wear
appropriate PPE at all times.

e Calculations:

o To prepare a 10 mM stock solution, the required mass of GSK-2881078 needs to be
calculated.

o Mass (mg) = Desired Concentration (mM) x Volume (mL) x Molecular Weight ( g/mol ) /
1000

o For example, to prepare 1 mL of a 10 mM stock solution:
» Mass (mg) =10 mM x 1 mL x 330.33 g/mol / 1000 = 3.3033 mg
» Weighing GSK-2881078:
o Tare a clean, dry microcentrifuge tube or vial on the analytical balance.
o Carefully weigh out the calculated amount of GSK-2881078 powder into the tube.
 Dissolution:

o Add the appropriate volume of anhydrous DMSO to the tube containing the GSK-2881078
powder.

o For the example above, add 1 mL of DMSO.

o Cap the tube securely and vortex thoroughly until the powder is completely dissolved.
Gentle warming or sonication may be used to facilitate dissolution if necessary.[4] Visually
inspect the solution to ensure there are no visible particles.

 Aliquoting and Storage:
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[e]

To avoid repeated freeze-thaw cycles which can degrade the compound, it is
recommended to aliquot the stock solution into smaller, single-use volumes.[1][10]

[e]

Store the aliquots in tightly sealed tubes or vials.

o

For long-term storage (up to 2 years), store the stock solution at -80°C.[1][6]

[¢]

For short-term storage (up to 1 year), the solution can be stored at -20°C.[1][6]

Storage and Stability Summary

The stability of GSK-2881078 in both its solid and dissolved forms is crucial for maintaining its

activity.
Storage . .
Form Stability Period Source(s)
Temperature
Powder -20°C 3years [21[4161[9]
4°C 2 years [2][6]19]
In DMSO -80°C 6 months to 2 years [11121161191
-20°C 1 month to 1 year [1112]161191]

Note: It is best practice to follow the storage recommendations provided by the specific supplier
of the compound.

Diagrams
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application Notes and Protocols for GSK-2881078
Stock Solution Preparation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b607813#preparing-gsk-2881078-stock-solution-in-
dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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